Cas no 1803743-86-3 (1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one)
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one
-
- Inchi: 1S/C11H12BrClO/c1-3-8-4-5-9(10(12)6-8)11(14)7(2)13/h4-7H,3H2,1-2H3
- InChI Key: OALCPCBOUKHQCJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(C(C)Cl)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022664-250mg |
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one |
1803743-86-3 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013022664-500mg |
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one |
1803743-86-3 | 97% | 500mg |
847.60 USD | 2021-06-24 | |
| Alichem | A013022664-1g |
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one |
1803743-86-3 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one
Introduction to 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one (CAS No. 1803743-86-3)
1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one (CAS No. 1803743-86-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents on an aromatic ring coupled with an aliphatic ketone moiety imparts distinct reactivity, enabling its utility in diverse chemical transformations.
The molecular structure of 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with an ethyl group, while the 2-position of the propanone chain is chlorinated. This specific arrangement contributes to its versatility as a building block in organic synthesis. The compound’s ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other functional group interconversions makes it particularly useful in the development of novel therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one and its derivatives. Research studies have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their inhibitory effects on kinases and other enzymes implicated in cancer progression. The bromo and chloro substituents serve as handles for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological activities.
One notable area of research involves the use of 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one in the development of antiviral agents. The structural features of this compound facilitate the introduction of modifications that enhance binding affinity to viral targets. Preliminary studies have demonstrated that certain analogs exhibit inhibitory activity against viral proteases, which are crucial for viral replication. This finding underscores the importance of this compound as a scaffold for antiviral drug discovery.
The compound’s reactivity also makes it a valuable tool in synthetic chemistry for constructing complex molecular architectures. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups at strategic positions within the molecule. These modifications can fine-tune pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.
Advances in computational chemistry have further enhanced the utility of 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one by enabling rapid virtual screening and optimization of derivatives. Molecular modeling studies have identified promising candidates with improved binding affinities and reduced toxicity profiles. Such computational approaches complement traditional experimental methods, accelerating the discovery process and reducing time-to-market for new therapeutics.
The synthesis of 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one itself presents an interesting challenge due to its multiple reactive sites. Efficient synthetic routes have been developed that leverage modern techniques such as catalytic hydrogenation and regioselective halogenation. These methods ensure high yields and purity, which are essential for downstream applications in pharmaceutical research.
In conclusion, 1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one (CAS No. 1803743-86-3) represents a significant advancement in medicinal chemistry as a versatile intermediate for drug discovery. Its unique structural features and reactivity profile enable the synthesis of diverse bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new possibilities for this compound, its importance in pharmaceutical innovation is expected to grow further.
1803743-86-3 (1-(2-Bromo-4-ethylphenyl)-2-chloropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)